(E)-N,N-diethyl-3-((3-hydroxynaphthalen-1-yl)diazenyl)benzenesulfonamide

• IUPAC Name: N,N-diethyl-3-[(3-hydroxynaphthalen-1-yl)diazenyl]benzenesulfonamide
• InChI: InChI=1S/C20H21N3O3S/c1-3-23(4-2)27(25,26)18-10-7-9-16(13-18)21-22-20-14-17(24)12-15-8-5-6-11-19(15)20/h5-14,24H,3-4H2,1-2H3
• InChI Key: ASVWKZLOGHOXBO-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)S(=O)(=O)C1=CC=CC(=C1)N=NC2=CC(=CC3=CC=CC=C32)O
• Molecular Formula: C20H21N3O3S
• Molecular Weight: 383.5 g/mol

Description

(E)-N,N-diethyl-3-((3-hydroxynaphthalen-1-yl)diazenyl)benzenesulfonamide, also known as DNBS, is a synthetic compound that is widely used in scientific research due to its unique properties. DNBS is a diazo compound that contains a sulfonamide group and a naphthalene ring. This compound is mainly used in the field of immunology to study the immune response of the body.

Scientific Research Applications

Synthesis and Biological Screening

A series of benzenesulfonamides, including (E)-N,N-diethyl-3-((3-hydroxynaphthalen-1-yl)diazenyl)benzenesulfonamide, were synthesized and characterized for their potential biological applications. Notably, these compounds were assessed for their antimicrobial activity through in vitro screening methods. The antimicrobial activity was quantified using minimum inhibitory concentration (MIC) assays, providing valuable data on the compound's effectiveness against various microbial strains (El-Gaby et al., 2018).

Photodynamic Therapy Applications

The compound has been studied for its potential use in photodynamic therapy, particularly in the treatment of cancer. This application stems from its photochemical properties, such as high singlet oxygen quantum yield, which are essential for Type II photosensitizers in cancer therapy. The compound's fluorescence properties and photodegradation quantum yield make it a promising candidate for further exploration in this medical field (Pişkin et al., 2020).

Photophysicochemical Properties

Further studies have been conducted to understand the photophysical and photochemical properties of the compound, especially when used as a substituent in zinc(II) phthalocyanine. These investigations focus on its potential applications in photocatalytic processes and its effectiveness as a photosensitizer (Öncül et al., 2021).

Fluorometric Detection

The compound has also been employed in the development of a novel spectrofluorimetric method for the detection and determination of uranium (VI) ions in water samples. Its selective fluorescence enhancement behavior at specific emission wavelengths highlights its utility in environmental monitoring and safety applications (Badr et al., 2022).